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Compound of Interest

Compound Name:
3-amino-2-methylquinazolin-

4(3H)-one

Cat. No.: B158153 Get Quote

This technical guide provides a comprehensive overview of 3-amino-2-methylquinazolin-
4(3H)-one, a heterocyclic compound of significant interest in medicinal chemistry. This

document is intended for researchers, scientists, and professionals in the field of drug

development, offering detailed information on its chemical identity, synthesis, and biological

significance.

Chemical Identity
The compound, 3-amino-2-methylquinazolin-4(3H)-one, is a quinazolinone derivative. The

systematic IUPAC name for this compound is 3-amino-2-methylquinazolin-4-one[1]. The

structure is characterized by a quinazoline core with a methyl group at position 2 and an amino

group at position 3.

Chemical Structure:

Molecular Formula: C₉H₉N₃O[1][2]

Molecular Weight: 175.19 g/mol [1][2]

CAS Number: 1898-06-2[1][2]
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The synthesis of 3-amino-2-methylquinazolin-4(3H)-one is most commonly achieved through

a two-step process. This process involves the initial formation of a benzoxazinone intermediate,

which is subsequently converted to the desired quinazolinone.[3][4] Both conventional heating

and microwave-assisted methods have been successfully employed.[3][5][6]

Synthetic Workflow Diagram:
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Step 1: Cyclization

Step 2: Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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